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Compound of Interest

Compound Name: Ethyl isonicotinate 1-oxide

Cat. No.: B076975

This guide provides immediate safety, handling, and disposal protocols for Ethyl isonicotinate
1-oxide (CAS RN: 14906-37-7), also known as Ethyl isonicotinate N-oxide. The information is
intended for researchers, scientists, and professionals in drug development.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Ethyl isonicotinate 1-oxide is not
readily available in public domains. The following guidance is a synthesis of limited available
data for Ethyl isonicotinate 1-oxide and more detailed information from the closely related
compound, Ethyl isonicotinate. It is imperative to obtain a substance-specific SDS from your
supplier and to conduct a thorough risk assessment before handling this chemical.

Immediate Safety Information

Ethyl isonicotinate 1-oxide is classified as harmful if swallowed.[1] All chemical products
should be handled by trained personnel familiar with their potential hazards.

First Aid Measures:
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Exposure Route

First Aid Procedure

Ingestion

If swallowed, rinse mouth. Call a poison control

center or doctor for treatment advice.[1]

Skin Contact

Wash off with soap and plenty of water.[2] If skin
irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it

before reuse.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing.[2] If eye irritation persists,

get medical advice/attention.

Inhalation

Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical to minimize exposure. The following recommendations

are based on general laboratory best practices and information for related compounds.

PPE Category

Recommended Equipment

Eye and Face Protection

Safety glasses with side-shields or chemical

safety goggles.[2]

Hand Protection

Chemically resistant gloves (e.g., nitrile rubber).
Inspect gloves before use and dispose of

contaminated gloves properly.[2]

Body Protection

Laboratory coat. For larger quantities or
potential for splashing, consider a chemical-

resistant apron or suit.

Respiratory Protection

Use in a well-ventilated area. If ventilation is
inadequate or for spill cleanup, use a NIOSH-

approved respirator with appropriate cartridges.

[2]
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Operational and Handling Plan

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[2] Keep
away from heat, sparks, and open flames.[3] The material should be stored at room
temperature, sealed, and away from light.[4]

Handling:

¢ Avoid contact with skin and eyes.[2]

 Avoid inhalation of vapor or mist.[2]

e Use only in a well-ventilated area, such as a chemical fume hood.[2]
e Wash hands thoroughly after handling.[2]

o Take precautionary measures against static discharge.[2]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[2]

Disposal Plan

Waste Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[2] This may involve incineration in a
chemical incinerator equipped with an afterburner and scrubber.[5]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as chemical
waste.[2] Contaminated clothing should be removed and washed before reuse.[2]

Experimental Workflow

The following diagram illustrates a safe workflow for handling Ethyl isonicotinate 1-oxide.
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Safe Handling Workflow for Ethyl Isonicotinate 1-Oxide
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Caption: A workflow diagram for the safe handling of Ethyl isonicotinate 1-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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